Cas no 37777-76-7 (2-(2-chloro-6-fluorophenyl)acetic acid)

• Product Name: 2-(2-chloro-6-fluorophenyl)acetic acid
• CAS No: 37777-76-7
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD00004319
• CID: 54760
• PubChem ID: 123464
• Update Time: 2025-10-21

2-(2-chloro-6-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorophenylacetic acid
• (2-chloro-6-fluorophenyl)acetic acid
• 2-(2-chloro-6-fluorophenyl)acetic acid
• 2-Chloro-6-fluorophenylaceticacid
• 2-Chloro-6-fluorophenyl acetic acid
• Benzeneacetic acid, 2-chloro-6-fluoro-
• GUAIAAXDEJZRBP-UHFFFAOYSA-N
• (2-Chloro-6-fluoro-phenyl)-acetic acid
• PubChem4254
• RARECHEM AL BO 0114
• HMS1789F20
• 2-chloro-6-fluoro-p
• 2-chloro-6-fluoro-phenylacetic acid
• WT1662
• STK428924

• MDL： MFCD00004319
• Inchi： 1S/C8H6ClFO2/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： GUAIAAXDEJZRBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=O)O)F
• BRN： 4401142

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 1.3379 (estimate)
• Melting Point: 120.0 to 125.0 deg-C
• Boiling Point: 287.3 ℃ at 760 mmHg
• Flash Point: 127.6℃
• Refractive Index: 1.548
• PSA: 37.30000
• LogP: 2.10620
• Solubility: Not determined

2-(2-chloro-6-fluorophenyl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S26/37/39-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-chloro-6-fluorophenyl)acetic acid

2-(2-Chloro-6-Fluorophenyl)Acetic Acid: A Comprehensive Overview

The compound 2-(2-chloro-6-fluorophenyl)acetic acid, identified by the CAS number 37777-76-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functional properties.

The molecular structure of 2-(2-chloro-6-fluorophenyl)acetic acid consists of a phenyl ring substituted with chlorine and fluorine atoms at the 2nd and 6th positions, respectively, attached to an acetic acid group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for synthesizing more complex structures. The presence of halogens on the aromatic ring also contributes to its stability and reactivity under different chemical conditions.

Recent studies have explored the synthesis of 2-(2-chloro-6-fluorophenyl)acetic acid through various routes, including Friedel-Crafts acylation, Ullmann coupling, and transition-metal-catalyzed cross-coupling reactions. These methods have been optimized to improve yield, selectivity, and scalability, making the compound more accessible for large-scale production. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly reduced reaction time while maintaining high purity levels.

In terms of applications, 2-(2-chloro-6-fluorophenyl)acetic acid has been extensively studied for its potential as an intermediate in drug discovery. Its ability to act as a chiral auxiliary or a bioisostere has made it valuable in the design of novel therapeutic agents targeting various diseases. For example, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potential anticancer agents with promising in vitro activity against multiple cancer cell lines.

Beyond pharmaceutical applications, 2-(2-chloro-6-fluorophenyl)acetic acid has also found utility in agrochemicals. Its role as a precursor for herbicides and fungicides has been explored due to its ability to modulate plant growth regulators. A 2023 study in Pest Management Science highlighted its potential as a component in next-generation crop protection agents with reduced environmental impact compared to traditional chemicals.

The environmental fate and toxicity of 2-(2-chloro-6-fluorophenyl)acetic acid have also been subjects of recent research. Studies conducted by environmental scientists at the Swiss Federal Institute of Technology (ETH Zurich) indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. These findings are crucial for regulatory assessments and ensuring sustainable use practices.

In conclusion, 2-(2-chloro-6-fluorophenyl)acetic acid stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to both scientific progress and industrial development.